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Compound of Interest

Compound Name: Dolutegravir intermediate-1

Cat. No.: B560546 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of Dolutegravir intermediate-1 (CAS

Number: 1335210-23-5), a key component in the synthesis of the antiretroviral medication

Dolutegravir. Adherence to these procedures is critical for protecting personnel and the

environment.

Immediate Safety and Handling Precautions
Dolutegravir intermediate-1 is a solid substance that requires careful handling due to its

hazardous properties.[1] The primary hazards associated with this chemical are:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

The signal word for this chemical is "Warning".[1]

Personal Protective Equipment (PPE): When handling Dolutegravir intermediate-1, all

personnel must wear appropriate PPE, including:
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Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

A lab coat or other protective clothing

A properly fitted respirator if there is a risk of inhalation, especially when handling the powder

form.

First Aid Measures: In case of exposure, the following first aid procedures should be followed

immediately:

After inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention. Do not use mouth-to-

mouth resuscitation if the victim ingested or inhaled the chemical.[1]

After skin contact: Immediately remove contaminated clothing. Wash the affected area

thoroughly with soap and plenty of water.[1]

After eye contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

After ingestion: Call a poison center or doctor/physician if you feel unwell. Rinse mouth. Do

NOT induce vomiting.

Chemical and Hazard Summary
For quick reference, the key properties and hazard information for Dolutegravir intermediate-
1 are summarized in the table below.
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Property Value

Chemical Name

1-(2,2-dimethoxyethyl)-5-methoxy-6-

(methoxycarbonyl)-4-oxo-1,4-dihydropyridine-3-

carboxylic acid[1]

CAS Number 1335210-23-5[1]

Molecular Formula C13H17NO8[1]

Molecular Weight 315.28 g/mol [1]

Physical Form Solid[1]

GHS Hazard Statements

H302 (Harmful if swallowed), H315 (Causes

skin irritation), H319 (Causes serious eye

irritation), H335 (May cause respiratory irritation)

Signal Word Warning[1]

Step-by-Step Disposal Protocol
The disposal of Dolutegravir intermediate-1 must be conducted in a manner that ensures the

safety of laboratory personnel and minimizes environmental impact. As a pharmaceutical

intermediate, it falls under regulations for chemical and pharmaceutical waste. High-

temperature incineration is the preferred method for the disposal of pharmaceutical waste.[2]

Experimental Protocol for Waste Handling and Segregation:

Segregation of Waste: All waste materials contaminated with Dolutegravir intermediate-1,

including unused product, contaminated PPE, and cleaning materials, must be segregated

from general laboratory waste. These should be collected in a designated, clearly labeled,

and sealed hazardous waste container.

Container Labeling: The hazardous waste container must be labeled with the words

"Hazardous Waste" and include the full chemical name: "1-(2,2-dimethoxyethyl)-5-methoxy-

6-(methoxycarbonyl)-4-oxo-1,4-dihydropyridine-3-carboxylic acid" and the CAS number

"1335210-23-5".
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Waste Storage: Store the sealed hazardous waste container in a designated, well-ventilated,

and secure area away from incompatible materials. The storage area should be clearly

marked as a hazardous waste storage area.

Spill Management: In the event of a spill, contain the spill using an inert absorbent material

(e.g., vermiculite, sand, or earth). Do not use combustible materials, such as sawdust.

Carefully collect the absorbed material and any contaminated soil into a labeled hazardous

waste container. Clean the spill area with a suitable decontamination solution.

Disposal Workflow:

The following diagram illustrates the decision-making process for the proper disposal of

Dolutegravir intermediate-1.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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